Cas no 1367942-23-1 (5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine)

• Product Name: 5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine
• CAS No: 1367942-23-1
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD22034432
• CID: 5683982
• PubChem ID: 82387302
• Update Time: 2025-10-28

5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methanesulfonyl-2-(piperidin-4-yl)pyrimidine
• 1367942-23-1
• EN300-25763205
• 5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine

• MDL： MFCD22034432
• Inchi： 1S/C10H15N3O2S/c1-16(14,15)9-6-12-10(13-7-9)8-2-4-11-5-3-8/h6-8,11H,2-5H2,1H3
• InChI Key： YPQMVTQJBLVVAF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NC(C2CCNCC2)=NC=1)(=O)=O

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine

5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine (CAS No. 1367942-23-1)

5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine, also known by its CAS number CAS No. 1367942-23-1, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and therapeutic applications.

The molecular structure of 5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine consists of a pyrimidine ring system substituted with a methanesulfonyl group at the 5-position and a piperidinyl group at the 2-position. The methanesulfonyl group (-SO₂CH₃) is a strong electron-withdrawing substituent, which can significantly influence the electronic properties of the pyrimidine ring. On the other hand, the piperidinyl group introduces a nitrogen-containing six-membered ring, which can enhance the compound's ability to interact with biological targets through hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the potential of 5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine as a promising candidate in the development of novel therapeutic agents. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in various cellular signaling pathways. This makes it a valuable lead compound for the design of kinase inhibitors, which are widely used in the treatment of cancer and other diseases.

In addition to its enzymatic activity, CAS No. 1367942-23-1 has also been investigated for its ability to modulate ion channels and receptors. These findings suggest that this compound could be utilized in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

The synthesis of 5-Methanesulfonyl-2-(piperidin-4-yl)pyrimidine involves a multi-step process that typically begins with the preparation of intermediate compounds such as methyl sulfone derivatives and piperidine analogs. The final product is obtained through a series of coupling reactions and purification steps, ensuring high purity and bioavailability.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm its molecular structure and provide insights into its physical and chemical properties.

In terms of pharmacokinetics, preliminary studies indicate that CAS No. 1367942-23-based compounds exhibit favorable absorption profiles in preclinical models. This suggests that they could be developed into orally bioavailable drugs with minimal side effects.

The development of 5-Methanesulfonyl-pyrimidine derivatives represents a significant advancement in medicinal chemistry, offering new opportunities for drug discovery and therapeutic innovation.